Cas no 109523-98-0 (Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1))
109523-98-0 structure
Product Name:Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1)
CAS No:109523-98-0
MF:C19H17Cl2NO
MW:346.250383138657
CID:213320
PubChem ID:3066122
Update Time:2025-04-19
Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1)
- 3-[[4-(3-chlorophenyl)phenyl]methoxymethyl]pyridine,hydrochloride
- 3-(((3'-Chloro(1,1'-biphenyl)-4-yl)methoxy)methyl)pyridine hydrochloride
- 4-(3-Pyridylmethoxymethyl)-3'-chlorobiphenyl hydrochloride
- AC1MIB55
- LS-131071
- Pyridine, 3-(((3'-chloro(1,1'-biphenyl)-4-yl)methoxy)methyl)-, hydrochloride
- 109523-98-0
- SCHEMBL10363323
- DTXSID30148969
-
- Inchi: 1S/C19H16ClNO.ClH/c20-19-5-1-4-18(11-19)17-8-6-15(7-9-17)13-22-14-16-3-2-10-21-12-16;/h1-12H,13-14H2;1H
- InChI Key: LWARAWKCSCKXJE-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1C=CC(=CC=1)COCC1C=NC=CC=1.Cl
Computed Properties
- Exact Mass: 345.06891
- Monoisotopic Mass: 345.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 317
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- Boiling Point: 454.6°Cat760mmHg
- Flash Point: 228.7°C
- PSA: 22.12
- LogP: 5.92080
Pyridine,3-[[(3'-chloro[1,1'-biphenyl]-4-yl)methoxy]methyl]-, hydrochloride (1:1) Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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